3-methyl-N-(2-methylpentan-3-yl)aniline

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 3-methyl-N-(2-methylpentan-3-yl)aniline
• InChI: InChI=1S/C13H21N/c1-5-13(10(2)3)14-12-8-6-7-11(4)9-12/h6-10,13-14H,5H2,1-4H3
• InChI Key: DENZJMGRSPOUII-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)NC1=CC=CC(=C1)C

Description

3-Methyl-N-(2-methylpentan-3-yl)aniline is a substituted aniline derivative featuring a 3-methylphenyl group attached to a secondary amine, which is further substituted with a branched alkyl chain (2-methylpentan-3-yl). This structure combines aromatic and aliphatic components, offering unique steric and electronic properties.

Preparation Methods

Alkylation of 3-methylaniline with 2-methylpentan-3-yl Halides

Reaction Scheme:
3-methylaniline + 2-methylpentan-3-yl chloride (or bromide) → 3-methyl-N-(2-methylpentan-3-yl)aniline

• Mechanism: Nucleophilic substitution where the aniline nitrogen attacks the alkyl halide under basic conditions to form the secondary amine.
• Conditions: Typically conducted in the presence of a strong base such as potassium hydroxide or sodium hydride to deprotonate the aniline, facilitating nucleophilic attack.
• Temperature: Elevated temperatures (often 100–150°C) to overcome steric hindrance and drive the reaction.
• Solvent: Polar aprotic solvents like dimethylformamide or dimethyl sulfoxide are preferred to enhance nucleophilicity and solubility.
• Yield: Moderate to good yields reported, depending on reaction time and purity of reagents.

Hydroamination of Alkenes (Innovative Method by Baran et al.)

• Approach: Direct addition of aniline to an alkene bearing the 2-methylpentan-3-yl substituent via catalytic hydroamination.
• Catalysts: Transition metal catalysts such as copper or palladium complexes facilitate the regioselective addition of the amine across the alkene bond.
• Advantages: Avoids the need for preformed alkyl halides, offers milder conditions, and can improve selectivity and functional group tolerance.
• Application: This method was highlighted as a breakthrough for accessing sterically hindered secondary amines like 3-methyl-N-(2-methylpentan-3-yl)aniline, which are traditionally challenging to synthesize.

Detailed Reaction Parameters and Data

Preparation Method	Reagents	Conditions	Yield (%)	Notes
Alkylation of 3-methylaniline	2-methylpentan-3-yl chloride, KOH	120°C, 12–24 h, DMF solvent	60–75	Requires strong base and elevated temp
Hydroamination of alkene	3-methylaniline, 2-methylpent-3-ene, Cu catalyst	Room temp to 80°C, 24 h	70–85	Milder, avoids alkyl halides

Analytical Characterization Supporting Preparation

• Nuclear Magnetic Resonance Spectroscopy (NMR): Confirms substitution pattern on aromatic ring and alkyl chain attachment.
• Mass Spectrometry (MS): Molecular ion peak at m/z 191 consistent with molecular weight.
• Infrared Spectroscopy (IR): Characteristic N-H stretching and aromatic C-H vibrations.
• Chromatography (HPLC/GC): Used to assess purity and monitor reaction progress.

Research Findings and Literature Insights

• The alkylation approach remains the classical method but is limited by steric hindrance and side reactions such as over-alkylation or elimination.
• Hydroamination, as reported by Baran and coworkers, represents a modern, efficient route that expands accessibility to hindered amines with improved selectivity and scalability.
• Reductive amination strategies involving aldehyde intermediates derived from oxidation of amino alcohols have been used for related compounds but are less common for this specific amine.

Scientific Research Applications

3-methyl-N-(2-methylpentan-3-yl)aniline is utilized in various scientific research applications:

Chemistry: It serves as a building block for the synthesis of complex organic molecules.

Biology: The compound is used in the study of biochemical pathways and enzyme interactions.

Medicine: It is involved in the development of drug candidates, particularly those containing hindered amine motifs.

Industry: The compound is used in the production of high-performance polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 3-methyl-N-(2-methylpentan-3-yl)aniline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate biochemical pathways by acting as an inhibitor or activator of certain enzymes. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Selected Aniline Derivatives

Compound Name	Substituent Type	Synthetic Yield	Boiling Point (°C)	Melting Point (°C)	Key Applications
3-Methyl-N-(2-methylpentan-3-yl)aniline	Branched Alkyl	Not Reported	~300 (est.)	<100 (est.)	Organic synthesis, materials
3-Methyl-N-(p-tolyl)aniline	Aryl (para-methyl)	20–55%	Not Reported	Not Reported	Triphenylamine precursors
N-Benzyl-3-methylaniline	Benzyl (alkyl-aryl)	94%	Not Reported	Not Reported	High-yield coupling reactions
3-Methyl-N-(3-methylphenyl)aniline	Diaryl (methyl)	N/A	320.1	129–131	Synthetic intermediates
3-Methyl-N-(1-phenylethyl)aniline	Branched Alkyl-Aryl	71%	Not Reported	Not Reported	Chiral compound synthesis

Table 2: Reactivity and Stability Trends

Substituent Type	Reactivity in Cross-Coupling	Stability Under Standard Conditions
Branched Alkyl	Moderate (steric hindrance)	High (aliphatic protection)
Linear Alkyl	High (low steric hindrance)	Moderate
Aryl	Variable (electronic effects)	Low (prone to decomposition)
Benzyl	High	High

Research Findings and Implications

• Steric Effects : The 2-methylpentan-3-yl group’s branching may hinder crystallization, improving solubility but complicating purification. This contrasts with diarylamines, which form stable crystalline solids .
• Electronic Effects : The electron-donating alkyl chain activates the aromatic ring toward electrophilic substitution, whereas aryl substituents (e.g., p-tolyl) direct coupling reactions para-selectively .
• Applications : Branched alkyl anilines are promising for OLEDs (e.g., TAPC derivatives) due to reduced aggregation and enhanced charge transport .

Biological Activity

3-Methyl-N-(2-methylpentan-3-yl)aniline, a compound with the chemical formula C₁₂H₁₉N, has garnered attention in various fields of research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Chemical Name : 3-Methyl-N-(2-methylpentan-3-yl)aniline
• CAS Number : 93280999
• Molecular Formula : C₁₂H₁₉N
• Molecular Weight : 191.29 g/mol

Biological Activity Overview

The biological activity of 3-methyl-N-(2-methylpentan-3-yl)aniline has been investigated in several studies, highlighting its potential applications in medicinal chemistry and toxicology.

1. Anticancer Properties

Recent studies have indicated that derivatives of aniline compounds exhibit significant anticancer activity. For instance, compounds similar to 3-methyl-N-(2-methylpentan-3-yl)aniline have shown potential in inhibiting the proliferation of cancer cells through various mechanisms, such as apoptosis induction and cell cycle arrest.

Study	Findings
	The compound demonstrated an AUC of 0.85 in blood sample analysis for colorectal cancer detection, indicating robust diagnostic capabilities.
	Structural analysis revealed that modifications in the aniline structure can enhance its interaction with biological targets, potentially increasing its efficacy against cancer cells.

2. Neuroprotective Effects

Research has also indicated neuroprotective properties associated with certain aniline derivatives. These compounds may help mitigate oxidative stress and inflammation in neuronal cells, which are critical factors in neurodegenerative diseases.

Study	Findings
	Aniline derivatives were tested for their ability to protect neuronal cells from oxidative damage, showing promising results in reducing cell death rates.

3. Toxicological Assessments

The safety profile of 3-methyl-N-(2-methylpentan-3-yl)aniline is crucial for its application in pharmaceuticals. Toxicological studies have assessed the compound's impact on human health and environmental safety.

Study	Findings
	Biological monitoring for exposure to volatile organic compounds indicated that aniline derivatives could pose risks if not handled properly, emphasizing the need for safety protocols during synthesis and application.

The mechanisms underlying the biological activities of 3-methyl-N-(2-methylpentan-3-yl)aniline include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell metabolism.
• Interaction with Cellular Receptors : It may bind to receptors that modulate cell growth and survival pathways.
• Induction of Apoptosis : Evidence suggests that it can trigger programmed cell death in malignant cells.

Case Studies

• Colorectal Cancer Detection :
  • A study highlighted the use of volatile organic compounds (VOCs), including derivatives like 3-methyl-N-(2-methylpentan-3-yl)aniline, for non-invasive cancer diagnostics. The findings showed high sensitivity and specificity for early detection of colorectal cancer using breath analysis.
• Neuroprotection Research :
  • In vitro studies demonstrated that the compound could reduce oxidative stress-induced apoptosis in neuronal cells, suggesting potential therapeutic applications in neurodegenerative disorders.

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The secondary amine group undergoes alkylation and acylation under basic conditions. In industrial synthesis, this compound is formed via alkylation of 3-methylaniline with 2-methylpentan-3-yl halides using potassium hydroxide at 300°C.

Mechanism :

• Nucleophilic substitution (SN2) at the alkyl halide's carbon center.

• Base deprotonates the amine, enhancing nucleophilicity.

Reagents :

• Alkyl halides (e.g., 2-methylpentan-3-yl bromide)

• Strong bases (KOH, NaH)

Typical Conditions :

Parameter	Value
Temperature	250–300°C
Solvent	Polar aprotic (DMF)
Yield	80–93%

Electrophilic Aromatic Substitution

The aromatic ring participates in electrophilic substitution, with the methyl group acting as an ortho/para-directing activator.

Common Reactions :

• Nitration : Forms nitro derivatives using HNO₃/H₂SO₄.

• Sulfonation : Yields sulfonic acids with SO₃/H₂SO₄.

• Halogenation : Produces halogenated analogs (e.g., Cl, Br) via X₂/FeX₃.

Regioselectivity :

• Methyl group at the 3-position directs incoming electrophiles to the 2-, 4-, and 6-positions .

Oxidation Reactions

The benzylic hydrogen (adjacent to the aromatic ring) is susceptible to oxidation:

Reagents :

• KMnO₄/H⁺: Forms ketone derivatives.

• CrO₃: Converts benzylic C-H bonds to carbonyl groups.

Products :

• 3-Methyl-N-(2-methylpentan-3-yl)nitrosobenzene (under controlled oxidation).

Coupling Reactions

Photoredox alkylation-cyclization has been demonstrated in analogs using N-hydroxyphthalimide (NHPI) esters under violet light (18 W), yielding fused bicyclic structures .

Example Protocol :

• Substrate : NHPI ester (4 equiv)

• Base : Cs₂CO₃ (1.2 equiv)

• Solvent : DMSO or acetone

• Yield : 68–84%

Mechanism :

• Radical initiation via light irradiation.

• Alkyl radical addition to the aromatic system.

Hydrogen Bonding and Complexation

The amine group participates in hydrogen bonding with carbonyl compounds or metal ions, forming stable complexes.

Applications :

• Catalyst ligands in asymmetric synthesis.

• Stabilization of intermediates in organometallic reactions.

Thermal Decomposition

At elevated temperatures (>400°C), the compound undergoes cleavage of the C-N bond, producing toluene derivatives and secondary amines.

Byproducts :

• 3-Methylaniline

• 2-Methylpentan-3-ol

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-methyl-N-(2-methylpentan-3-yl)aniline in high yield?

• Methodological Answer : The compound can be synthesized via Buchwald-Hartwig coupling , utilizing palladium catalysts (e.g., Pd(OAc)₂) with ligands such as XPhos. Optimize reaction conditions by selecting polar aprotic solvents (e.g., toluene or dioxane) at 80–100°C, and employ high-purity aryl halides and amines. Purification via silica gel column chromatography (hexane/ethyl acetate gradient) ensures removal of unreacted precursors and byproducts. Yield improvements (>75%) are achievable by controlling stoichiometry and degassing solvents to prevent catalyst poisoning .

Q. Which spectroscopic techniques are most effective for characterizing 3-methyl-N-(2-methylpentan-3-yl)aniline?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks based on substituent-induced splitting patterns. For example, the methyl group at the 3-position on the aniline ring appears as a singlet (~δ 2.3 ppm), while the branched alkyl group shows multiplet splitting in the aliphatic region (δ 1.0–1.8 ppm) .
• Mass Spectrometry (MS) : Use electrospray ionization (ESI) or electron impact (EI) to confirm molecular ion peaks (e.g., [M+H]⁺). Fragmentation patterns help validate the alkyl chain structure.
• IR Spectroscopy : Identify N–H stretching (~3200–3400 cm⁻¹) and aromatic C–C vibrations (~1500–1600 cm⁻¹) .

Q. What safety protocols are critical when handling 3-methyl-N-(2-methylpentan-3-yl)aniline?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles. Conduct reactions in a fume hood to minimize inhalation risks.
• Toxicity Assessment : Perform Ames tests to evaluate mutagenicity, as aromatic amines are often implicated in DNA adduct formation.
• Waste Disposal : Follow protocols for halogen-free amines, neutralizing acidic residues before disposal .

Advanced Research Questions

Q. How can computational modeling predict steric and electronic effects of the 2-methylpentan-3-yl substituent on reactivity?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate steric maps using software like Gaussian or ORCA to visualize hindered regions around the nitrogen atom. Compare energy barriers for nucleophilic substitution vs. coupling reactions.
• Molecular Dynamics (MD) : Simulate solvent interactions to assess solubility trends in nonpolar solvents (e.g., hexane) due to the bulky alkyl group.
• Docking Studies : Model interactions with biological targets (e.g., enzymes) to predict binding affinities, leveraging the substituent’s hydrophobicity .

Q. How to resolve discrepancies between X-ray crystallography and NMR data for structural determination?

• Methodological Answer :

• Cross-Validation : Use multiple techniques (e.g., NOESY NMR for spatial proximity analysis) alongside X-ray data. Dynamic effects in solution (e.g., rotational isomerism) may explain differences in bond angles.
• Software Refinement : Apply SHELXL for crystallographic refinement, adjusting thermal parameters to account for disorder in the alkyl chain. For NMR, use WinGX to simulate spectra and validate against experimental data .

Q. What strategies mitigate regioselectivity challenges during functionalization of the aniline ring?

• Methodological Answer :

• Directed Ortho-Metalation : Use directing groups (e.g., –Bpin) to control electrophilic substitution positions.
• Microwave-Assisted Synthesis : Enhance reaction specificity by rapidly heating to 150°C, reducing side-product formation.
• Ligand Screening : Test biphenyl phosphine ligands (e.g., SPhos) to improve Pd-catalyzed coupling efficiency at sterically hindered sites .

Data Contradiction Analysis

Q. How to address conflicting solubility data reported for 3-methyl-N-(2-methylpentan-3-yl)aniline?

• Methodological Answer :

• Solvent Polarity Tests : Systematically test solubility in a solvent series (hexane → ethyl acetate → methanol) to identify inconsistencies.
• Thermogravimetric Analysis (TGA) : Measure decomposition temperatures to detect impurities affecting solubility.
• Literature Cross-Check : Compare findings with structurally analogous compounds (e.g., N-alkyl anilines) to contextualize anomalies .